N,N-diethyl-3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: N,N-diethyl-3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide
• InChI: InChI=1S/C19H19N3O2/c1-3-22(4-2)19(23)16-12-8-11-15(13-16)18-21-20-17(24-18)14-9-6-5-7-10-14/h5-13H,3-4H2,1-2H3
• InChI Key: IAMAZAWIOIFUHD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC=CC(=C1)C2=NN=C(O2)C3=CC=CC=C3
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol

Description

N,N-diethyl-3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide is a compound that belongs to the class of oxadiazole derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-diethyl-3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of a hydrazide with an aromatic carboxylic acid in the presence of a dehydrating agent, such as phosphorus oxychloride, to form the oxadiazole ring . The reaction conditions often require refluxing the mixture in an appropriate solvent, such as ethanol or acetonitrile, for several hours.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance the yield and purity of the product. Additionally, industrial methods may incorporate advanced purification techniques, such as recrystallization and chromatography, to ensure the compound meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

N,N-diethyl-3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the oxadiazole ring can be modified by introducing different substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial and antifungal agent.

Medicine: Explored for its potential as a drug candidate for treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials with specific properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of N,N-diethyl-3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide involves its interaction with specific molecular targets. For instance, it has been shown to inhibit the activity of certain enzymes, such as succinate dehydrogenase, by binding to their active sites. This inhibition can disrupt essential metabolic pathways, leading to the desired biological effects .

Comparison with Similar Compounds

Similar Compounds

• N,N-diethyl-2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethanamine
• N,N-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• N,N-dimethyl-1,4-phenylenediamine oxalate

Uniqueness

N,N-diethyl-3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide is unique due to its specific structural features, such as the presence of the oxadiazole ring and the diethylamino group. These features contribute to its distinct chemical and biological properties, making it a valuable compound for various applications .